Cas no 86302-40-1 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid, 4,4,4-trifluoro-3-hydroxy-
- 3-Hydroxy-4,4,4-trifluoro-2-butenoic acid
- 86302-40-1
- 4,4,4-Trifluoro-3-hydroxybut-2-enoic acid
- LQFCENLHIPNZEW-UPHRSURJSA-N
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- Inchi： InChI=1S/C4H3F3O3/c5-4(6,7)2(8)1-3(9)10/h1,8H,(H,9,10)/b2-1-
- InChI Key： LQFCENLHIPNZEW-UPHRSURJSA-N
- SMILES： C(=C(C(F)(F)F)O)C(=O)O
Computed Properties
- Exact Mass: 156.00342844g/mol
- Monoisotopic Mass: 156.00342844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
- XLogP3: 1.1
Related Literature
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A. N. Alayón,J. G. Ortega Avila,I. Echeverri Jiménez Food Funct., 2018,9, 1570-1577
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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